6-(2-ethyl-3-oxo-1-piperazinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide

• IUPAC Name: 6-(2-ethyl-3-oxopiperazin-1-yl)-N-[3-(4-methoxyphenyl)propyl]pyridine-3-carboxamide
• InChI: InChI=1S/C22H28N4O3/c1-3-19-22(28)24-13-14-26(19)20-11-8-17(15-25-20)21(27)23-12-4-5-16-6-9-18(29-2)10-7-16/h6-11,15,19H,3-5,12-14H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key: UQGFFNLXAUCLFD-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)NCCN1C2=NC=C(C=C2)C(=O)NCCCC3=CC=C(C=C3)OC
• Molecular Formula: C22H28N4O3
• Molecular Weight: 396.5 g/mol

Description

6-(2-ethyl-3-oxo-1-piperazinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide, also known as EPPN, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EPPN is a nicotinamide derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 6-(2-ethyl-3-oxo-1-piperazinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide is not fully understood. However, it has been suggested that 6-(2-ethyl-3-oxo-1-piperazinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide may exert its therapeutic effects through various mechanisms, including the inhibition of cell proliferation, induction of apoptosis, and modulation of signaling pathways. 6-(2-ethyl-3-oxo-1-piperazinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has also been found to have antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
6-(2-ethyl-3-oxo-1-piperazinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. 6-(2-ethyl-3-oxo-1-piperazinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has also been found to have neuroprotective effects and may help to prevent neuronal damage in neurodegenerative diseases. Additionally, 6-(2-ethyl-3-oxo-1-piperazinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has been found to have hypoglycemic effects and may help to regulate blood glucose levels in individuals with diabetes.

Advantages and Limitations for Lab Experiments

One advantage of 6-(2-ethyl-3-oxo-1-piperazinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide is that it has been found to have low toxicity and high selectivity for cancer cells, making it a promising chemotherapeutic agent. Additionally, 6-(2-ethyl-3-oxo-1-piperazinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has been found to have good bioavailability, which may make it a viable candidate for clinical use. However, one limitation of 6-(2-ethyl-3-oxo-1-piperazinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide is that its mechanism of action is not fully understood, which may make it challenging to develop as a therapeutic agent.

Future Directions

There are several future directions for the study of 6-(2-ethyl-3-oxo-1-piperazinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide. One direction is to further investigate its mechanism of action to better understand how it exerts its therapeutic effects. Additionally, future studies could investigate the potential use of 6-(2-ethyl-3-oxo-1-piperazinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide in combination with other therapeutic agents to enhance its efficacy. Furthermore, future studies could investigate the potential use of 6-(2-ethyl-3-oxo-1-piperazinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide in the treatment of other diseases, such as cardiovascular disease and inflammatory diseases.

Scientific Research Applications

6-(2-ethyl-3-oxo-1-piperazinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has been studied for its potential therapeutic applications in various scientific research studies. It has been found to have anticancer properties and has been studied as a potential chemotherapeutic agent. 6-(2-ethyl-3-oxo-1-piperazinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, 6-(2-ethyl-3-oxo-1-piperazinyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has been studied for its potential use in the treatment of diabetes and metabolic disorders.